1-(3-Bromo-phenyl)-cyclohexanol
Cat. No. B8737897
M. Wt: 255.15 g/mol
InChI Key: GIVQHOPDYRZYGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][cH:5][c:6]([Br:7])[cH:8]1.[CH2:9]([Li:10])[CH2:11][CH2:12][CH3:13].[CH3:21][CH2:22][CH2:23][CH2:24][CH2:25][CH3:26].[O:14]=[C:15]1[CH2:16][CH2:17][CH2:18][CH2:19][CH2:20]1>>[c:2]1([C:15]2([OH:14])[CH2:16][CH2:17][CH2:18][CH2:19][CH2:20]2)[cH:3][cH:4][cH:5][c:6]([Br:7])[cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Brc1cccc(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCCCC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OC1(c2cccc(Br)c2)CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
